Cas no 25620-59-1 (9,10-Anthracenedione,amino-)

• Product Name: 9,10-Anthracenedione,amino-
• CAS No: 25620-59-1
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 261021
• PubChem ID: 6710
• Update Time: 2025-04-19

9,10-Anthracenedione,amino- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,amino-
• 1-aminoanthracene-9,10-dione
• Aminoanthraquinone
• Anthraquinone,amino- (8CI)
• amino-10-anthracenedione
• AC-11262
• 1-Aminoanthrachinon [Czech]
• NSC30415
• NSC-458
• MFCD00001213
• NS00021371
• Z56779306
• 9,10-Anthracenedione, amino-
• F21247
• SY049262
• 1-Amino anthraquinone
• Diazo Fast Red AL
• 1-Amino-9,10-anthraquinone
• UNII-U3XG95BNI4
• AKOS000119289
• SR-01000027760
• AS-19059
• F0001-2104
• Fast Red AL
• 9, 1-amino-
• 1-amino-9,10-dihydroanthracene-9,10-dione
• 9,10-Anthracenedione, 1-amino-
• 9,10-dioxo-9,10-dihydro-1-anthraceneamine
• FT-0607339
• W-104175
• 1-Aminoanthra-9,10-quinone
• NSC-30415
• AMINOANTHRAQUINONE, 1-
• .alpha.-Anthraquinonylamine
• UNII-N5YYY1NEUI
• EINECS 201-423-5
• BDBM50094891
• 1-Aminoanthraquinone 10 microg/mL in Cyclohexane
• PD179451
• AI3-08918
• A0590
• 82-45-1
• 25620-59-1
• EN300-16786
• CHEMBL88502
• C.I. 37275
• ?1-Amino anthraquinone
• 1-Amino-anthraquinone
• Azoic Diazo No. 36
• U3XG95BNI4
• Smoke Orange G
• CS-0010136
• A864406
• 1-Aminoanthra-9,10-quinone #
• WLN: L C666 BV IVJ DZ
• SCHEMBL26348
• 1-Amino-9,10-anthracenedione
• InChI=1/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H
• 1-AAQ
• NSC 30415
• SR-01000027760-1
• 1-Aminoanthraquinone, 97%
• .alpha.-Aminoanthraquinone
• 1-Amino anthraquinone; C.I. 37275; 1-Amino-9,10-anthracenedione;1-Aminoanthraquinone
• 1-AMINOANTHRAQUINONE
• NSC458
• NSC 458
• 1-Aminoanthrachinon
• alpha-Anthraquinonylamine
• BRN 0396360
• alpha-Aminoanthraquinone
• BIDD:GT0780
• 1-AMINOANTHRAQUINONE [MI]
• AMY31060
• 1-Aminoquinone
• DTXSID2052572
• Anthraquinone, 1-amino-
• N5YYY1NEUI
• Q27284591

• Inchi： 1S/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H2
• InChI Key： KHUFHLFHOQVFGB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)N)=O

Computed Properties

• Exact Mass: 223.063329
• Monoisotopic Mass: 223.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2

Experimental Properties

• Density: 1.383
• Boiling Point: 464.9°Cat760mmHg
• Flash Point: 235°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones